Sodium 2,2-difluoro-2-(trifluoromethoxy)acetate
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Overview
Description
Sodium 2,2-difluoro-2-(trifluoromethoxy)acetate is an organic compound with the molecular formula C3H2F5NaO3 and a molecular weight of 204.03 g/mol . It appears as a white to pale yellow solid and is highly soluble in water . This compound is primarily used as an intermediate in organic synthesis, particularly in the production of fluorinated compounds .
Preparation Methods
The synthesis of Sodium 2,2-difluoro-2-(trifluoromethoxy)acetate involves several steps and requires specific reaction conditions. One common method involves the reaction of 2,2-difluoro-2-(trifluoromethoxy)acetic acid with sodium hydroxide . The reaction is typically carried out in an aqueous medium at controlled temperatures to ensure high yield and purity of the product . Industrial production methods may involve more sophisticated techniques and equipment to scale up the synthesis while maintaining product quality .
Chemical Reactions Analysis
Sodium 2,2-difluoro-2-(trifluoromethoxy)acetate undergoes various chemical reactions, including:
Substitution Reactions: It can participate in nucleophilic substitution reactions, where the trifluoromethoxy group can be replaced by other nucleophiles.
Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions, leading to the formation of different products.
Addition Reactions: It can also undergo addition reactions with various reagents, forming new compounds with different functional groups.
Common reagents used in these reactions include strong acids, bases, and oxidizing agents . The major products formed depend on the specific reaction conditions and reagents used .
Scientific Research Applications
Sodium 2,2-difluoro-2-(trifluoromethoxy)acetate has a wide range of applications in scientific research:
Chemistry: It is used as a building block in the synthesis of complex fluorinated organic molecules.
Biology: Researchers use it to study the effects of fluorinated compounds on biological systems.
Industry: The compound is used in the production of specialty chemicals and materials with unique properties.
Mechanism of Action
The mechanism by which Sodium 2,2-difluoro-2-(trifluoromethoxy)acetate exerts its effects involves its interaction with various molecular targets and pathways. The presence of fluorine atoms in the compound enhances its reactivity and stability, allowing it to participate in a wide range of chemical reactions . The specific pathways and targets depend on the context in which the compound is used, such as in biological systems or industrial processes .
Comparison with Similar Compounds
Sodium 2,2-difluoro-2-(trifluoromethoxy)acetate can be compared with other similar compounds, such as:
Sodium 2,2-difluoroacetate: This compound lacks the trifluoromethoxy group, making it less reactive in certain chemical reactions.
Sodium trifluoroacetate: This compound has a similar structure but with different fluorine atom arrangements, leading to different reactivity and applications.
The uniqueness of this compound lies in its specific combination of fluorine atoms and functional groups, which confer distinct chemical properties and reactivity .
Properties
CAS No. |
21837-98-9 |
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Molecular Formula |
C3F5NaO3 |
Molecular Weight |
202.01 g/mol |
IUPAC Name |
sodium;2,2-difluoro-2-(trifluoromethoxy)acetate |
InChI |
InChI=1S/C3HF5O3.Na/c4-2(5,1(9)10)11-3(6,7)8;/h(H,9,10);/q;+1/p-1 |
InChI Key |
FLNIPCHTFOGFRA-UHFFFAOYSA-M |
Canonical SMILES |
C(=O)(C(OC(F)(F)F)(F)F)[O-].[Na+] |
Origin of Product |
United States |
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